![molecular formula C15H19ClN2OS B5183799 3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide](/img/structure/B5183799.png)
3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide
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Overview
Description
3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. It has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide in lab experiments is its potential efficacy in treating various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in clinical settings.
Future Directions
There are several future directions for the research on 3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide. Some of these include:
1. Investigating its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases.
2. Exploring its mechanism of action to optimize its use in clinical settings.
3. Developing more efficient and cost-effective synthesis methods.
4. Conducting pre-clinical and clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. It has been found to have anticancer, anticonvulsant, and anti-inflammatory properties, and has shown promise in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.
Synthesis Methods
The synthesis of 3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide involves the reaction of 3-chlorobenzoic acid with thionyl chloride to form 3-chlorobenzoyl chloride. The 3-chlorobenzoyl chloride is then reacted with 2-diethylaminoethylamine and potassium carbonate in acetonitrile to form this compound.
Scientific Research Applications
3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in the treatment of various diseases. It has been found to have anticancer, anticonvulsant, and anti-inflammatory properties. It has also been found to be effective in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
3-chloro-N-[2-(diethylamino)ethyl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2OS/c1-3-18(4-2)10-9-17-15(19)14-13(16)11-7-5-6-8-12(11)20-14/h5-8H,3-4,9-10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSRYCLXWVYLNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=C(C2=CC=CC=C2S1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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